Cas no 2381640-98-6 ((S)-Benzyl 3-ethynylpiperidine-1-carboxylate)

• Product Name: (S)-Benzyl 3-ethynylpiperidine-1-carboxylate
• CAS No: 2381640-98-6
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 5305815
• PubChem ID: 155295110
• Update Time: 2025-06-15

(S)-Benzyl 3-ethynylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Phenylmethyl (3R)-3-ethynyl-1-piperidinecarboxylate
• benzyl (3R)-3-ethynylpiperidine-1-carboxylate
• F89795
• PS-19552
• (R)-benzyl 3-ethynylpiperidine-1-carboxylate
• A1-33964
• 2381640-98-6
• (S)-Benzyl 3-ethynylpiperidine-1-carboxylate
• Benzyl (R)-3-ethynylpiperidine-1-carboxylate
• (3R)-1-Cbz-3-ethynylpiperidine
• MFCD32902408

• Inchi： 1S/C15H17NO2/c1-2-13-9-6-10-16(11-13)15(17)18-12-14-7-4-3-5-8-14/h1,3-5,7-8,13H,6,9-12H2/t13-/m0/s1
• InChI Key： KBNFDNHGSXITIT-ZDUSSCGKSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC[C@H](C#C)C1)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 355.3±41.0 °C(Predicted)
• pka: -2.42±0.40(Predicted)

Additional information on (S)-Benzyl 3-ethynylpiperidine-1-carboxylate

Introduction to (S)-Benzyl 3-ethynylpiperidine-1-carboxylate (CAS No. 2381640-98-6)

(S)-Benzyl 3-ethynylpiperidine-1-carboxylate, with the CAS number 2381640-98-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of an ethynyl group at the 3-position and a benzyl ester at the 1-position introduces unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The< strong>Benzyl 3-ethynylpiperidine-1-carboxylate molecule exhibits a high degree of stereoselectivity due to its chiral center, which is crucial for the development of enantiomerically pure pharmaceuticals. In recent years, there has been a growing interest in the use of such chiral intermediates to enhance the efficacy and reduce the side effects of drug candidates. The< strong>3-ethynyl substituent, in particular, provides a versatile handle for further functionalization, allowing chemists to explore diverse chemical pathways for drug development.

One of the most compelling aspects of< strong>(S)-Benzyl 3-ethynylpiperidine-1-carboxylate is its potential application in the synthesis of bioactive molecules. The piperidine core is a common motif in many pharmacologically active compounds, including antipsychotics, antidepressants, and antiviral agents. The ethynyl group can be further transformed into other functional groups such as alcohols, amines, and thiols through various coupling reactions, making it an ideal building block for medicinal chemists.

In recent studies, researchers have explored the use of< strong>(S)-Benzyl 3-ethynylpiperidine-1-carboxylate as a key intermediate in the development of novel therapeutic agents. For instance, its derivatives have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The benzyl ester group can be hydrolyzed to yield a carboxylic acid, which can then be further modified to introduce additional pharmacophores. This flexibility has made< strong>Benzyl 3-ethynylpiperidine-1-carboxylate a popular choice for drug discovery programs.

The synthesis of< strong>(S)-Benzyl 3-ethynylpiperidine-1-carboxylate typically involves multi-step organic reactions, starting from commercially available precursors. The stereochemistry at the piperidine ring is often established through asymmetric synthesis methods such as chiral auxiliaries or transition metal-catalyzed reactions. These synthetic strategies ensure high enantiomeric purity, which is essential for pharmaceutical applications.

Advances in computational chemistry have also played a significant role in optimizing the synthesis and applications of< strong>(S)-Benzyl 3-ethynylpiperidine-1-carboxylate. Molecular modeling techniques allow researchers to predict the behavior of this compound in various reaction conditions, enabling them to design more efficient synthetic routes. Additionally, virtual screening methods have been used to identify potential drug candidates derived from this intermediate, further highlighting its importance in medicinal chemistry.

The< strong>2381640-98-6 CAS number ensures that researchers can reliably identify and purchase this compound from chemical suppliers. This standardized classification system is essential for maintaining consistency and accuracy in scientific communication and experimentation. As research continues to uncover new applications for< strong>(S)-Benzyl 3-ethynylpiperidine-1-carboxylate, its significance in drug development is likely to grow even further.

In conclusion, (S)-Benzyl 3-ethynylpiperidine-1-carboxylate (CAS No. 2381640-98-6) is a versatile and valuable compound with numerous applications in pharmaceutical chemistry. Its unique structural features and stereochemical properties make it an ideal candidate for the synthesis of novel bioactive molecules. As research progresses, we can expect to see even more innovative uses for this compound in the development of next-generation therapeutics.